Cas no 921915-45-9 (2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 921915-45-9
• MF: C₁₆H₁₅BrN₂O₃S
• MW: 395.270901918411
• CID: 6382396
• PubChem ID: 20933600
• Update Time: 2025-05-25

2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 2-bromo-N-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-
• 2-bromo-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)benzenesulfonamide
• CCG-176709
• 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• AKOS001972655
• F2278-0114
• 2bromon(1methyl2oxo1,2,3,4tetrahydroquinolin6yl)benzenesulfonamide
• 921915-45-9

• Inchi： 1S/C16H15BrN2O3S/c1-19-14-8-7-12(10-11(14)6-9-16(19)20)18-23(21,22)15-5-3-2-4-13(15)17/h2-5,7-8,10,18H,6,9H2,1H3
• InChI Key： ILBVCEZROONXJW-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3C)(=O)=O)=CC=CC=C1Br

Computed Properties

• Exact Mass: 393.99868g/mol
• Monoisotopic Mass: 393.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.586±0.06 g/cm3(Predicted)
• Boiling Point: 623.2±65.0 °C(Predicted)
• pka: 7.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Recent Advances in the Study of 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS: 921915-45-9)

The compound 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS: 921915-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, with particular emphasis on its role as a modulator of key biological pathways. Studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory and oncogenic processes, making it a promising candidate for the development of novel anti-inflammatory and anti-cancer agents. The compound's ability to selectively target these pathways while exhibiting minimal off-target effects has been a key area of investigation.

In vitro and in vivo studies have provided compelling evidence of the compound's pharmacological potential. For instance, research published in the Journal of Medicinal Chemistry highlighted its potent inhibitory activity against a range of kinases, with IC50 values in the nanomolar range. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further underscores its potential as a therapeutic agent. These findings have spurred interest in further structural modifications to enhance its efficacy and reduce potential toxicity.

The mechanism of action of 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has been explored through advanced computational and experimental techniques. Molecular docking studies have revealed its binding interactions with key amino acid residues in the active sites of target enzymes, providing insights into its selectivity and potency. Furthermore, proteomic and transcriptomic analyses have shed light on the broader cellular responses elicited by the compound, including modulation of signaling pathways associated with cell proliferation and apoptosis.

Despite these promising findings, challenges remain in the development of 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide as a clinical candidate. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 2-bromo-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS: 921915-45-9) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on optimizing its pharmacological properties and advancing it through preclinical and clinical development stages.